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Compound of Interest

Compound Name: GSK2200150A

Cat. No.: B607781 Get Quote

Researchers and laboratory professionals handling GSK2200150A, an anti-tuberculosis agent,

must adhere to stringent safety and disposal protocols to ensure a secure laboratory

environment and regulatory compliance.[1][2] While specific disposal instructions for

GSK2200150A are not detailed in publicly available safety data sheets, established guidelines

for the disposal of chemical and hazardous waste provide a necessary framework. All chemical

waste must be managed in accordance with federal, state, and local regulations.[3]

Handling and Storage
Proper handling and storage are critical first steps in the safe management of GSK2200150A.

Before disposal, ensure the compound is stored under the recommended conditions to

maintain its stability.

Parameter Condition Duration

Storage (Lyophilized) -20°C, desiccated 36 months[1]

Storage (in Solution) -20°C 1 month[1]

When handling the solid compound, use personal protective equipment (PPE) such as a lab

coat, nitrile gloves, and safety eyewear to avoid contact.[4] Ensure adequate ventilation to

prevent inhalation of any dust particles.[5]
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Disposal of Unused GSK2200150A and
Contaminated Materials
Unused GSK2200150A and any materials that have come into contact with it, such as pipette

tips, gloves, and empty containers, should be treated as hazardous waste.[6] Under no

circumstances should chemical waste be disposed of down the drain.[6]

Step-by-Step Disposal Procedure:

Waste Identification and Segregation:

Identify all waste materials contaminated with GSK2200150A.

Segregate this waste from other laboratory trash and incompatible chemical wastes to

prevent accidental reactions.[6][7]

Containerization:

Use a suitable, leak-proof container clearly labeled with the words "Hazardous Waste."[6]

The container must be compatible with the chemical properties of GSK2200150A.

Ensure the container is kept closed except when adding waste.[6][7]

The label must include the full chemical name, "GSK2200150A," and the name of the lab

or generator. Chemical abbreviations are not acceptable.[6]

Disposal of Empty Containers:

Empty containers that held GSK2200150A should be triple-rinsed with an appropriate

solvent capable of removing the chemical.[6]

The rinsate must be collected and treated as hazardous waste.[6]

After triple-rinsing, the container can be disposed of in the regular trash or recycled,

depending on institutional policies.[6]

Disposal of Contaminated Labware:
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Glassware and other labware contaminated with GSK2200150A must be decontaminated

or disposed of as hazardous waste.[6]

If decontamination is not feasible, package the contaminated items in a designated

hazardous waste container.[6]

Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.[6][7]

Follow all institutional procedures for waste pickup and documentation.

Experimental Workflow for Disposal
The following diagram illustrates the logical steps for the proper disposal of GSK2200150A
waste.
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Identify GSK2200150A Waste
(Unused compound, contaminated labware, PPE)

Segregate from Other Waste Streams

Select Appropriate Hazardous Waste Container
(Leak-proof, compatible material)

Label Container Correctly
('Hazardous Waste', full chemical name, generator info)

Place Waste in Labeled Container

Store Container in Designated Satellite Accumulation Area
(Keep closed)

Contact Environmental Health & Safety (EHS) for Pickup

EHS Collects and Manages Final Disposal

Click to download full resolution via product page

GSK2200150A Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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